Cas no 1965309-93-6 (Octahydro-1,6naphthyridine-1-Carboxylic Acid Tert-Butyl Ester Hydrochloride)

• Product Name: Octahydro-1,6naphthyridine-1-Carboxylic Acid Tert-Butyl Ester Hydrochloride
• CAS No: 1965309-93-6
• MF: C₁₃H₂₃ClN₂O₂
• MW: 274.786922693253
• MDL: MFCD26954779
• CID: 4632059
• PubChem ID: 131637151
• Update Time: 2025-06-08

Octahydro-1,6naphthyridine-1-Carboxylic Acid Tert-Butyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Octahydro-[1,6]naphthyridine-1-carboxylic acid tert-butyl ester hydrochloride
• Octahydro-1,6phthyridine-1-carboxylic acid tert-butyl ester hydrochloride
• tert-Butyl octahydro-1,6-naphthyridine-1(2H)-carboxylate hydrochloride
• Octahydro-1,6naphthyridine-1-Carboxylic Acid Tert-Butyl Ester Hydrochloride

• MDL： MFCD26954779
• Inchi： 1S/C13H22N2O2.ClH/c1-13(2,3)17-12(16)15-8-4-5-10-9-14-7-6-11(10)15;/h6,10,14H,4-5,7-9H2,1-3H3;1H
• InChI Key： GQSXXYMFGTWWMM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2C(CNCC=2)CCC1.[H]Cl

Octahydro-1,6naphthyridine-1-Carboxylic Acid Tert-Butyl Ester Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Octahydro-1,6naphthyridine-1-Carboxylic Acid Tert-Butyl Ester Hydrochloride

Introduction to Octahydro-1,6-naphthyridine-1-Carboxylic Acid Tert-Butyl Ester Hydrochloride (CAS No. 1965309-93-6)

Octahydro-1,6-naphthyridine-1-carboxylic acid tert-butyl ester hydrochloride (CAS No. 1965309-93-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of an ester derivative, characterized by its unique structural features and chemical properties. The compound's structure includes a naphthyridine ring, which is a heterocyclic aromatic system, and a tert-butyl ester group, which imparts stability and solubility characteristics.

The naphthyridine ring system is of particular interest due to its ability to form strong hydrogen bonds and π-π interactions, making it a valuable scaffold in the design of bioactive molecules. The tert-butyl ester group, on the other hand, provides additional steric protection and can be selectively cleaved under specific conditions, allowing for controlled release of the carboxylic acid moiety. This feature is particularly useful in drug delivery systems where controlled release is crucial for optimizing therapeutic efficacy and minimizing side effects.

Recent studies have highlighted the potential of Octahydro-1,6-naphthyridine-1-carboxylic acid tert-butyl ester hydrochloride in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2022 explored the compound's ability to modulate specific G protein-coupled receptors (GPCRs) involved in pain signaling pathways. The results indicated that the compound exhibited potent and selective activity against these receptors, suggesting its potential as a lead molecule for the development of novel analgesic agents.

In another study conducted by researchers at the University of California, San Francisco, the compound was evaluated for its anti-inflammatory properties. The findings revealed that Octahydro-1,6-naphthyridine-1-carboxylic acid tert-butyl ester hydrochloride effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This anti-inflammatory activity was further confirmed in animal models of inflammatory diseases, demonstrating its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The hydrochloride salt form of the compound is particularly advantageous for pharmaceutical applications due to its improved solubility and stability. This form enhances the compound's bioavailability and shelf life, making it more suitable for formulation into various dosage forms such as tablets, capsules, and injectable solutions. Additionally, the hydrochloride salt form can be easily standardized for quality control purposes, ensuring consistent product performance.

From a synthetic chemistry perspective, Octahydro-1,6-naphthyridine-1-carboxylic acid tert-butyl ester hydrochloride can be prepared through a multi-step synthesis involving the formation of the naphthyridine ring followed by functional group modifications. The synthesis typically involves reactions such as cyclization, esterification, and salt formation. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound, making it more accessible for research and development purposes.

In conclusion, Octahydro-1,6-naphthyridine-1-carboxylic acid tert-butyl ester hydrochloride (CAS No. 1965309-93-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for further investigation into its biological activities and therapeutic potential. As research continues to uncover new insights into this compound's mechanisms of action and pharmacological properties, it is likely to play an increasingly important role in the development of novel drugs for various diseases.